Cas no 1805517-77-4 (5-Cyano-2,3-dimethylphenylacetic acid)

• Product Name: 5-Cyano-2,3-dimethylphenylacetic acid
• CAS No: 1805517-77-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5001175
• Update Time: 2023-08-24

5-Cyano-2,3-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,3-dimethylphenylacetic acid

• Inchi： 1S/C11H11NO2/c1-7-3-9(6-12)4-10(8(7)2)5-11(13)14/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： SCHNNRAVGZSGEN-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C#N)C=C(C)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles